1-(3,4-dimethylphenyl)-N-(6-methoxypyrimidin-4-yl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3,4-dimethylphenyl)-N-(6-methoxypyrimidin-4-yl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H20N4O3/c1-11-4-5-14(6-12(11)2)22-9-13(7-17(22)23)18(24)21-15-8-16(25-3)20-10-19-15/h4-6,8,10,13H,7,9H2,1-3H3,(H,19,20,21,24)
• InChI Key: NKUJNWPANXTMEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=NC=N3)OC)C
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol
• CAS No.: 1421584-91-9

Description

1-(3,4-dimethylphenyl)-N-(6-methoxypyrimidin-4-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C18H20N4O3 and its molecular weight is 340.383. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

• Synthetic Approaches : Research into heterocyclic compounds, including pyrimidine derivatives, has shown diverse synthetic pathways and modifications, leading to compounds with potential applications in medicinal chemistry and materials science. For example, novel synthesis techniques for benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products have demonstrated anti-inflammatory and analgesic activities, indicating potential pharmaceutical applications (Abu‐Hashem et al., 2020).

• Antimicrobial and Anti-inflammatory Properties : Several studies have synthesized new heterocyclic compounds, including pyrimidinone and oxazinone derivatives, showing antimicrobial and anti-inflammatory properties. These compounds could lead to the development of new therapeutic agents (Hossan et al., 2012).

Materials Science Applications

• Electrochromic Materials : Research into aromatic polyamides containing pyrimidine units has revealed their potential in developing electrochromic materials. These materials exhibit reversible color changes upon electrical stimulation, indicating applications in smart windows and display technologies (Chang & Liou, 2008).

• Dyeing Polyester Fibers : Studies on heterocyclic aryl monoazo organic compounds, including pyrimidinyl derivatives, have demonstrated their efficiency as disperse dyes for polyester fibers, showing potential in textile industries. These compounds also exhibit antimicrobial and antitumor activities, suggesting additional applications in developing biologically active fabrics (Khalifa et al., 2015).